Cas no 826995-60-2 (4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid)
826995-60-2 structure
Product Name:4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid
CAS No:826995-60-2
MF:C9H4BrFO2S
MW:275.094264030457
MDL:MFCD13180839
CID:686955
PubChem ID:71417895
Update Time:2024-10-27
4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-fluoro-
- 4-Bromo-6-fluoro-1-benzothiophene-2-carboxylic acid
- 4-BROMO-6-FLUOROBENZO[B]THIOPHENE-2-CARBOXYLIC ACID
- 4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid (ACI)
- SCHEMBL20563326
- 4-bromo-6-fluorobenzo[b]thiophene-2-carboxylicacid
- AKOS030587195
- CS-13761
- DTXSID30837225
- DB-253133
- BIB99560
- CS-M1000
- 826995-60-2
- 4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid
-
- MDL: MFCD13180839
- Inchi: 1S/C9H4BrFO2S/c10-6-1-4(11)2-7-5(6)3-8(14-7)9(12)13/h1-3H,(H,12,13)
- InChI Key: PXGFZIQMCBVBMJ-UHFFFAOYSA-N
- SMILES: O=C(C1=CC2C(=CC(=CC=2Br)F)S1)O
Computed Properties
- Exact Mass: 273.90994g/mol
- Monoisotopic Mass: 273.90994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- Density: 1.9±0.1 g/cm3
- Boiling Point: 427.1±40.0 °C at 760 mmHg
- Flash Point: 212.1±27.3 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336733-100mg |
4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid |
826995-60-2 | 95%+ | 100mg |
$393 | 2021-06-16 | |
| Chemenu | CM336733-250mg |
4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid |
826995-60-2 | 95%+ | 250mg |
$748 | 2021-06-16 | |
| Chemenu | CM336733-1g |
4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid |
826995-60-2 | 95%+ | 1g |
$1389 | 2021-06-16 | |
| Chemenu | CM336733-250mg |
4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid |
826995-60-2 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM336733-1g |
4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid |
826995-60-2 | 95%+ | 1g |
$*** | 2023-03-31 | |
| ChemScence | CS-M1000-250mg |
4-bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid |
826995-60-2 | 95.93% | 250mg |
$290.0 | 2022-04-26 | |
| ChemScence | CS-M1000-1g |
4-bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid |
826995-60-2 | 95.93% | 1g |
$890.0 | 2022-04-26 | |
| Apollo Scientific | PC502240-100mg |
4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid |
826995-60-2 | >98% | 100mg |
£99.00 | 2025-02-21 | |
| eNovation Chemicals LLC | D767211-100mg |
Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-fluoro- |
826995-60-2 | 96% | 100mg |
$315 | 2024-06-07 | |
| eNovation Chemicals LLC | D767211-250mg |
Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-fluoro- |
826995-60-2 | 96% | 250mg |
$500 | 2024-06-07 |
4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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